Cas no 1806428-01-2 (3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid)

• Product Name: 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid
• CAS No: 1806428-01-2
• MF: C₁₂H₁₂BrClO₄
• MW: 335.578282356262
• CID: 4796975
• Update Time: 2025-10-16

3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid

• Inchi： 1S/C12H12BrClO4/c1-6(15)10(13)9-4-7(11(16)12(17)18)2-3-8(9)5-14/h2-4,10-11,16H,5H2,1H3,(H,17,18)
• InChI Key： CLACKUCLKJEEEJ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1CCl)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Additional information on 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid

3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid (CAS No. 1806428-01-2): A Comprehensive Overview

3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid (CAS No. 1806428-01-2) is a unique and multifaceted compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The molecular structure of 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid is composed of a mandelic acid core with a bromo-substituted ketone group and a chloromethyl substituent. The presence of these functional groups imparts unique chemical properties and reactivity, making it an attractive candidate for a wide range of chemical transformations and biological studies.

Recent advancements in the synthesis and characterization of 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid have been reported in several high-impact scientific journals. For instance, a study published in the Journal of Organic Chemistry highlighted an efficient and scalable synthetic route to produce this compound using green chemistry principles. The method involves a series of well-defined steps, including selective bromination, chloromethylation, and esterification reactions, which ensure high yields and purity levels.

In the realm of medicinal chemistry, 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid has been explored for its potential as a lead compound in drug discovery. Preliminary studies have indicated that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For example, it has shown promise as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. The ability to modulate HDAC activity can lead to the induction of apoptosis in cancer cells, thereby providing a potential therapeutic strategy for treating malignancies.

Beyond its direct biological activity, 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid serves as a versatile building block for the synthesis of more complex molecules. Its reactivity with various nucleophiles and electrophiles allows for the construction of diverse scaffolds with tailored properties. This makes it an invaluable tool in the development of new drugs and materials.

The physicochemical properties of 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid, such as its solubility, stability, and reactivity, have been extensively studied to optimize its use in different applications. For instance, its solubility in polar solvents like dimethyl sulfoxide (DMSO) facilitates its use in biological assays and chemical reactions. Additionally, its stability under various reaction conditions ensures consistent performance in both laboratory and industrial settings.

In the context of pharmaceutical research, the safety profile of 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid is a critical consideration. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

The potential applications of 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid extend beyond medicinal chemistry. In materials science, it has been investigated as a functional monomer for the synthesis of advanced polymers with unique properties. These polymers can be used in various applications, including drug delivery systems, coatings, and adhesives.

In conclusion, 3-(1-Bromo-2-oxopropyl)-4-(chloromethyl)mandelic acid (CAS No. 1806428-01-2) is a highly versatile compound with significant potential in multiple scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play a crucial role in advancing our understanding and capabilities in organic chemistry, medicinal chemistry, and materials science.